Cas no 116314-76-2 (1,3-Isobenzofurandione,4,5-dihydroxy-)
116314-76-2 structure
Product Name:1,3-Isobenzofurandione,4,5-dihydroxy-
CAS No:116314-76-2
MF:C8H4O5
MW:180.114362716675
CID:131181
PubChem ID:19790600
Update Time:2025-04-19
1,3-Isobenzofurandione,4,5-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione,4,5-dihydroxy-
- 1,3-Isobenzofurandione,4,5-dihydroxy-(9CI)
- 4,5-Dihydroxyisobenzofuran-1,3-dione
- 4,5-DIHYDROXY-2-BENZOFURAN-1,3-DIONE
- 116314-76-2
- dihydroxyisobenzofuran-1,3-dione
- SCHEMBL8693513
-
- Inchi： 1S/C8H4O5/c9-4-2-1-3-5(6(4)10)8(12)13-7(3)11/h1-2,9-10H
- InChI Key： CVLYVBJTZKPVRV-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(=C(C=2C1=O)O)O)=O
Computed Properties
- Exact Mass: 180.00582
- Monoisotopic Mass: 180.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 83.83
1,3-Isobenzofurandione,4,5-dihydroxy- Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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